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Compound Name: Imazamox

Cat. No.: B1671737 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing imazamox application for effective

weed control. It includes troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and quantitative data summaries.

Troubleshooting Guide: Common Issues in
Imazamox Application
This guide addresses specific problems that may arise during experiments involving

imazamox.
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Issue Potential Cause(s) Recommended Action(s)

Reduced Weed Control

- Incorrect Weed Stage:

Weeds may be too large or not

actively growing. For many

grass weeds, application

should occur at the 1-6 true

leaf stage. Broadleaf weeds

are best controlled from the

cotyledon to 4-leaf stage.[1] -

Environmental Conditions:

Cool temperatures (below

40°F maximum daytime

temperature) or dry conditions

can reduce herbicide activity.

[2] - Herbicide Resistance:

Some weed biotypes may

have natural resistance to

ALS-inhibiting herbicides like

imazamox.[2] - Improper Tank

Mix: Antagonism can occur

with certain tank-mix partners.

For example, do not tank mix

with selective post-emergence

grass herbicides.[3][4]

- Scout fields to ensure

application at the

recommended weed growth

stage. - Apply when weeds are

actively growing and soil

moisture is adequate.[2] Avoid

application during periods of

dead calm or gusty winds.[1] -

Rotate herbicides with different

modes of action to manage

resistance.[5] If resistance is

suspected, use an herbicide

with a different mode of action

to control escapes.[2] -

Conduct a jar test before tank-

mixing to ensure compatibility.

[5] Follow recommended

mixing orders.[6][7][8]

Crop Injury (Yellowing,

Stunting)

- Application Timing:

Application outside the

recommended crop stage can

cause injury. For example, in

field peas, do not apply

beyond the 4-node stage.[4] -

High Application Rate:

Exceeding the recommended

rate can lead to phytotoxicity. A

2X rate of imazamox has been

shown to increase crop injury.

[9] - Environmental Stress:

- Adhere strictly to the

recommended crop growth

stages for application. For

Clearfield lentils, this is the 1-9

node stage.[1] - Calibrate

spray equipment accurately to

apply the correct rate. - Avoid

applying imazamox to stressed

crops.[4] - Select adjuvants

carefully based on crop type

and environmental conditions.

Nonionic surfactants (NIS) may
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Crops under stress from

factors like temperature

extremes, moisture stress, or

disease are more susceptible

to injury.[4] - Adjuvant Choice:

Certain adjuvants, like

methylated seed oil (MSO),

can increase crop injury under

specific conditions.[10]

be a safer option than MSO in

some cases.[10]

Inconsistent Results Across

Trials

- Variable Environmental

Conditions: Differences in

temperature, rainfall, and soil

moisture between trials can

affect imazamox efficacy.[2] -

Soil Properties: Soil pH and

organic matter can influence

imazamox persistence and

availability. Breakdown is

faster in warm, moist, neutral

to alkaline soils.[3] - Different

Weed Biotypes: The genetic

variability within weed

populations can lead to

different levels of susceptibility.

- Record and report detailed

environmental data for each

trial. - Characterize soil

properties at trial sites. -

Identify weed species and

biotypes present in the trial

area.

Frequently Asked Questions (FAQs)
Application Timing

What is the optimal weed growth stage for imazamox application? For maximum efficacy,

apply imazamox when weeds are small and actively growing.[2] For grassy weeds, the ideal

stage is typically from the 1-6 true leaf stage.[1] For broadleaf weeds, application is most

effective from the cotyledon to the 4-leaf stage.[1]

What is the recommended crop stage for imazamox application? This varies by crop. For

example, in Clearfield lentils, apply from the 1-9 node stage.[1] In dry beans, apply after the

first fully expanded trifoliate leaf but before bloom.[2] For imidazolinone-tolerant winter
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wheat, applications can be made in early fall, late fall, or early spring.[10] Always consult the

product label for crop-specific recommendations.

How do environmental conditions affect application timing? Apply imazamox when weeds

are actively growing, which is favored by adequate soil moisture and temperatures above

40°F.[2][11] Imazamox should be applied at least one hour before rainfall or overhead

irrigation.[2]

Efficacy and Crop Safety
What are the typical symptoms of imazamox on susceptible weeds? Symptoms begin with

growth cessation 3-5 days after application.[5] This is followed by chlorosis (yellowing) of

new leaves and necrosis that spreads from the growing points.[1] Plant death typically

occurs within 2-3 weeks.[12]

Can imazamox cause crop injury? Temporary crop yellowing and stunting can occur,

especially if the crop is under stress.[1][2] These effects are usually transient, and the crop

typically recovers within 1-2 weeks.[2]

Tank-Mixing and Adjuvants
Can imazamox be tank-mixed with other herbicides? Yes, imazamox can be tank-mixed to

broaden the weed control spectrum.[5] For instance, it can be mixed with glyphosate in

soybeans.[5] However, always conduct a jar test to ensure physical compatibility and check

labels for any restrictions.[5][13]

What type of adjuvant should be used with imazamox? The choice of adjuvant depends on

the crop and target weeds. A non-ionic surfactant (NIS) is commonly recommended.[10] In

some cases, a methylated seed oil (MSO) or crop oil concentrate (COC) can enhance

activity, but may also increase the risk of crop injury.[10] Always follow the adjuvant

recommendations on the herbicide label.

Quantitative Data Summary
Table 1: Imazamox Efficacy on Various Weed Species
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Crop
Target
Weed

Application
Rate

Application
Timing

Weed
Control (%)

Source(s)

Soybeans
Lambsquarter

s, Pigweed
48 fl. oz./acre

Post-

emergence
>90% [5]

Soybeans Crabgrass 48 fl. oz./acre
Post-

emergence
>85% [5]

Peanuts

Annual

bluegrass,

Goosegrass

64 fl. oz./acre
Post-

emergence
up to 92% [5]

Peanuts Purslane 64 fl. oz./acre
Post-

emergence
~88% [5]

IMI-Tolerant

Wheat
Feral rye 54 g/ha

Fall (1-3 leaf

stage of rye)

Good to

Excellent
[10]

IMI-Tolerant

Wheat

Jointed

goatgrass
36 g/ha

Spring post-

emergence
61-97% [9]

Herbicide-

Tolerant

Sorghum

Velvetleaf,

Shattercane
Not specified

Post-

emergence
>90% [14]

Table 2: Impact of Imazamox Rate and Timing on IMI-Tolerant Winter Wheat
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Application
Rate (g/ha)

Application
Timing

Adjuvant
Crop Injury
(%)

Yield
Reduction

Source(s)

108 Early Fall MSO Severe Yes (Year 1) [10]

54

Early Fall,

Late Fall,

Early Spring

NIS or MSO Minimal No [10]

90
3-5 leaf or 3-

7 tiller stage
Not specified 12% 8% [9]

45
3-5 leaf or 3-

7 tiller stage
Not specified 7%

Not

significant
[9]

Experimental Protocols
Protocol 1: Field Trial for Assessing Imazamox Efficacy
and Crop Tolerance

Site Selection: Choose a site with a uniform weed population and soil type.

Experimental Design: Use a randomized complete block design with at least four

replications.[14]

Plot Size: Establish plots of a standard size, for example, 10 by 35 feet.[14]

Treatments:

Include a non-treated control for comparison.

Apply imazamox at various rates (e.g., 1X and 2X the recommended rate) and at different

crop/weed growth stages.[9]

Include different adjuvant treatments if applicable (e.g., NIS vs. MSO).[10]

Herbicide Application:
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Use a calibrated sprayer (e.g., tractor-mounted, compressed CO2 sprayer) to ensure

accurate application.[14]

Maintain a constant pressure and speed (e.g., 19.4 gpa at 30 psi and 4.1 mph).[14]

Record environmental conditions (temperature, wind speed, humidity) at the time of

application.

Data Collection:

Weed Control: Visually assess weed control at set intervals after treatment (e.g., 14, 21,

and 35 days). Use a scale of 0% (no control) to 100% (complete control).

Crop Injury: Visually rate crop injury (e.g., chlorosis, stunting) at the same intervals on a

0% (no injury) to 100% (crop death) scale.[9]

Crop Yield: Harvest the plots at maturity and measure the grain yield.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Visualizations
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Caption: Mode of action signaling pathway for imazamox.
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Caption: Workflow for an imazamox field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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